1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone

• IUPAC Name: 1-[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-2-thiophen-3-ylethanone
• InChI: InChI=1S/C17H18ClNO3S2/c18-15-4-2-1-3-14(15)16-5-7-19(8-10-24(16,21)22)17(20)11-13-6-9-23-12-13/h1-4,6,9,12,16H,5,7-8,10-11H2
• InChI Key: KTMZARKJEYXJDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)CC3=CSC=C3
• Molecular Formula: C17H18ClNO3S2
• Molecular Weight: 383.9 g/mol

Description

1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(thiophen-3-yl)ethanone is a compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of thiazepanes and has been found to have interesting properties that make it a promising candidate for further research.

Scientific Research Applications

Environmental Persistence and Human Exposure

Studies have focused on the environmental persistence of chlorophenyl compounds and their potential impacts on human health. For example, research has investigated the association between exposure to polychlorinated biphenyls (PCBs) and DDT metabolites like DDE with increased time to pregnancy, suggesting that these compounds could affect fertility (Law et al., 2005)[https://consensus.app/papers/maternal-serum-levels-polychlorinated-biphenyls-law/5f15db45064e5c8384943841cd01ee7c/?utm_source=chatgpt]. This type of research underscores the hormone-like activity of certain chlorophenyl compounds and their implications for reproductive health.

Toxicological Effects

Significant toxicological effects have been reported from exposure to novel substituted amphetamines, which, although not directly related, indicates the broader concern of chlorophenyl derivatives in public health (Hieger et al., 2015)[https://consensus.app/papers/poisoning-selfreported-hieger/aee331f64ec15c1bac9ea79a21bf31b8/?utm_source=chatgpt]. The toxicity observed in these studies highlights the need for understanding the health impacts of chemical exposures, including those from chlorophenyl-based compounds.

Environmental and Health Monitoring

Research has also been conducted on monitoring human exposure to environmental pollutants, including chlorophenyl compounds, in various populations. For instance, studies have assessed serum levels of DDT and DDE, indicating ongoing human exposure to these persistent organic pollutants (Mortensen et al., 2014)[https://consensus.app/papers/concentrations-phenols-women-pilot-study-national-mortensen/c40cf76fce4d5fea824f4fce445e681e/?utm_source=chatgpt]. Such research is critical for understanding the scale of exposure and guiding public health interventions.